2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(2-methoxy-5-nitrophenyl)benzamide
• InChI: InChI=1S/C16H16N2O4S/c1-3-23-15-7-5-4-6-12(15)16(19)17-13-10-11(18(20)21)8-9-14(13)22-2/h4-10H,3H2,1-2H3,(H,17,19)
• InChI Key: BKELJGBCNJXFLV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])OC
• Molecular Formula: C16H16N2O4S
• Molecular Weight: 332.4 g/mol

Description

2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide involves the inhibition of specific enzymes that are involved in cancer cell proliferation. This compound targets the tubulin protein, which is essential for cell division, and disrupts its function, leading to the death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide has low toxicity and does not cause significant side effects. This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. It has also been studied for its potential use in treating other diseases, such as inflammatory bowel disease and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide in lab experiments is its low toxicity and high specificity for cancer cells. This compound can be used to study the mechanisms of cancer cell proliferation and to develop new cancer therapies. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide. One area of research is the development of new cancer therapies based on this compound. Researchers are also exploring the use of this compound as a diagnostic tool for cancer. Additionally, there is ongoing research on the biochemical and physiological effects of this compound and its potential use in treating other diseases. Finally, researchers are working to optimize the synthesis method for this compound to improve its yield and purity.

Synthesis Methods

2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide can be synthesized using a method that involves the reaction of 2-amino-5-nitrothiazole with 2-methoxy-5-nitrobenzoyl chloride in the presence of triethylamine and ethanol. The resulting compound is then treated with thioethanol to obtain the final product. This synthesis method has been optimized for high yield and purity.

Scientific Research Applications

2-(ethylthio)-N-(2-methoxy-5-nitrophenyl)benzamide has been studied for its potential applications in various fields of scientific research. One of the major areas of research has been in the field of cancer therapy. Studies have shown that this compound has anti-cancer properties and can induce apoptosis in cancer cells. It has also been studied for its potential use as a diagnostic tool for cancer.